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Compound of Interest

Compound Name: Cohumulone

Cat. No.: B117531 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Cohumulone, a major alpha-acid found in

hops (Humulus lupulus). The following procedural guidance, operational plans, and disposal

protocols are designed to build trust and provide value beyond the product itself, making this

your preferred source for laboratory safety and chemical handling information.

Personal Protective Equipment (PPE)
When handling Cohumulone, a comprehensive approach to personal protection is critical to

minimize exposure and ensure laboratory safety. The following personal protective equipment

is required, based on Safety Data Sheet (SDS) recommendations and general best practices

for handling chemical compounds of this nature.

Core PPE Requirements:
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1] A face shield may be

necessary for larger quantities.

Protects against dust,

splashes, and vapors which

can cause serious eye

irritation.[2]

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile, neoprene). Gloves

must be inspected prior to use

and replaced if damaged.[1][3]

Prevents skin contact, which

can cause irritation.[2]

Body Protection

A chemical-resistant lab coat,

long pants, and closed-toe

shoes are mandatory.[4] An

apron may be required for

larger volumes.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator with an

appropriate cartridge should

be used.[1]

Protects against inhalation of

dust or aerosols, which may

cause respiratory irritation.[2]

Work should be conducted in a

well-ventilated area or a fume

hood.[1]

Quantitative Safety Data
While specific occupational exposure limits (OELs) for Cohumulone have not been

established, data from related compounds can inform risk assessment.[1] In the absence of a

formal OEL, a control banding approach may be adopted to establish internal exposure limits.

[1][5][6]
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Compound Data Type Value Species Route Reference

Humulone LD50 1500 mg/kg Rat Oral

Bejeuhr, 1993

(as cited in

Schiller et al.,

2006)

Humulone LD50 600 mg/kg Rat Intramuscular

Bejeuhr, 1993

(as cited in

Schiller et al.,

2006)

Hop Extract

(Ethanolic)
LD50

2700 - 3500

mg/kg
Rat/Mouse Oral

ECHA

Registration

Dossier[7]

Hop Extract

(Beta-acid

enriched)

LD50
1000 - 2300

mg/kg
- -

Based on an

estimated

LD50 of ~700

mg/kg for β-

acids.[7]

LD50: Lethal Dose, 50% kill; ATE: Acute Toxicity Estimate

Experimental Protocols: Safe Handling and Disposal
Adherence to strict protocols is essential for the safe handling and disposal of Cohumulone.

Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly worn.[1] Prepare the work

area in a well-ventilated space, preferably within a chemical fume hood.[1][4]

Weighing and Transfer: Handle Cohumulone as a solid to avoid dust formation.[1] Use non-

sparking tools for transfers.[1]

Solution Preparation: When dissolving Cohumulone, add the solid to the solvent slowly to

avoid splashing.
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Spill Response:

Minor Spill: In case of a small spill, neutralize with sodium bicarbonate.[8] Absorb the

material with an inert substance and place it in a suitable, closed container for disposal.[1]

Major Spill: For larger spills, evacuate the area and contact Environmental Health &

Safety.[4]

Decontamination: After handling, decontaminate all surfaces and equipment with an

appropriate solvent and then wash with soap and water. Wash hands thoroughly.[1]

Disposal Plan:

Waste Cohumulone: Dispose of as hazardous chemical waste. The material can be sent to

a licensed chemical destruction plant or disposed of via controlled incineration with flue gas

scrubbing.[1] Do not discharge into drains or the environment.[1]

Contaminated Materials: Any materials, such as gloves, wipes, and containers, that have

come into contact with Cohumulone should be treated as hazardous waste and disposed of

accordingly in sealed and properly labeled containers.[1]

Signaling Pathways and Logical Relationships
Cohumulone and related hop alpha-acids, such as humulone, have been shown to interact

with several biological pathways. Understanding these interactions is crucial for drug

development and safety assessment.
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Safe Handling Workflow for Cohumulone
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Caption: A workflow diagram illustrating the key steps for the safe handling of Cohumulone.
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Simplified Biological Pathways of Hop Alpha-Acids
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Caption: A diagram showing the inhibitory effects of hop alpha-acids on inflammatory pathways

and their modulation of the GABAA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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